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Compound of Interest

Compound Name: 4,4'-Difluorobenzil

Cat. No.: B1266174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the experimentally determined and

predicted physicochemical properties of 4,4'-Difluorobenzil, a key intermediate in various

synthetic applications. The data presented is intended to support research and development

activities where this compound is utilized.

Physicochemical Data
The melting and boiling points are critical parameters for the handling, purification, and reaction

setup involving 4,4'-Difluorobenzil. The following table summarizes the available data for

these properties.

Property Value Notes

Melting Point 120-122 °C[1][2] Literature value.

Melting Point 120-124 °C[3]

Boiling Point 370.2 ± 27.0 °C Predicted value.[1][2]

Experimental Considerations
Detailed experimental protocols for the determination of the specific melting and boiling points

cited in the literature are not extensively available in the public domain. The provided values
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are generally referenced as established literature data or computational predictions.

In a typical laboratory setting, the melting point of a solid compound like 4,4'-Difluorobenzil
would be determined using a melting point apparatus. This involves heating a small sample in a

capillary tube and observing the temperature range over which the substance transitions from a

solid to a liquid.

The boiling point of a high-boiling compound such as 4,4'-Difluorobenzil is often determined

under reduced pressure (vacuum distillation) to prevent decomposition at high temperatures.

The observed boiling point at a specific pressure can then be extrapolated to atmospheric

pressure using a nomograph or established equations.

The following diagram illustrates a generalized workflow for the determination of these key

physical properties.
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Caption: Generalized workflow for determining the melting and boiling points of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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